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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B15558899

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of the commercial sources, availability, and technical applications of deuterated

Tridecanoic acid, a critical tool in modern analytical research. This document focuses on

Tridecanoic acid-d9 and provides comparative data for the more readily available Tridecanoic

acid-d25, offering insights into their use as internal standards in mass spectrometry-based

analyses.

Commercial Availability and Physical Properties
Deuterated tridecanoic acid is available from several commercial suppliers, primarily as

Tridecanoic acid-d25 and to a lesser extent, Tridecanoic acid-d9. These isotopically labeled

compounds are essential for applications requiring precise quantification of their unlabeled

counterparts in complex biological matrices.

Below is a summary of the typical physical and chemical properties of deuterated tridecanoic

acid, with specific data for the d25 variant.
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Property Value

Chemical Formula C₁₃H₁₇D₉O₂ (for d9) / C₁₃HD₂₅O₂ (for d25)

Molecular Weight ~223.4 g/mol (for d9) / ~239.5 g/mol (for d25)[1]

Appearance Solid

Storage Temperature
Room temperature or as recommended by the

supplier[1]

Purity Typically ≥98%

Isotopic Enrichment Typically ≥98 atom % D[1][2]

A detailed comparison of offerings from various suppliers for Tridecanoic acid-d25 is provided

in the table below. Information on Tridecanoic acid-d9 is more limited, with MedchemExpress

being a primary source.[3]

Supplier Product Name
Catalog
Number

Purity/Isotopic
Enrichment

Available
Quantities

CDN Isotopes
Tridecanoic-d25

Acid
D-4002 98 atom % D 0.5 g, 1 g[2]

FB Reagents
Tridecanoic Acid-

d25
-

Deuterium

enrichment:

98%, Purity: 99%

5 mg - 1 g[1]

MedchemExpres

s

N-Tridecanoic

acid-d9
HY-Y1718S2 Not specified Inquire

MedchemExpres

s

N-Tridecanoic

acid-d25
HY-Y1718S1 ≥98.0%

10 mg, 50 mg,

100 mg

Application in Quantitative Analysis: Use as an
Internal Standard
The primary application of deuterated tridecanoic acid is as an internal standard in quantitative

mass spectrometry (MS) analysis.[4] The near-identical chemical and physical properties of the
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deuterated standard to the endogenous analyte ensure that it behaves similarly during sample

preparation, extraction, and ionization, thus correcting for variability and improving the accuracy

and precision of quantification.[5][6]

Logical Workflow for Quantitative Analysis using a
Deuterated Internal Standard
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Workflow for Fatty Acid Quantification using a Deuterated Internal Standard
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Caption: General workflow for fatty acid quantification using a deuterated internal standard.
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Experimental Protocols
While specific protocols for Tridecanoic acid-d9 are not readily available in the public domain,

the following outlines a general and adaptable methodology for the use of deuterated fatty

acids as internal standards in the quantitative analysis of fatty acids from biological samples by

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Preparation of Internal Standard Stock Solution
Objective: To prepare a concentrated stock solution of the deuterated internal standard.

Methodology:

Accurately weigh a precise amount of Tridecanoic acid-d9 or Tridecanoic acid-d25.

Dissolve the weighed standard in an appropriate high-purity solvent (e.g., methanol,

ethanol, or chloroform) to a known final concentration (e.g., 1 mg/mL).

Store the stock solution in an amber glass vial at -20°C or as recommended by the

supplier to prevent degradation.

Sample Preparation and Lipid Extraction
Objective: To extract total lipids from the biological matrix and incorporate the internal

standard.

Methodology:

To a known amount of the biological sample (e.g., 100 µL of plasma or 10 mg of

homogenized tissue), add a precise volume of the deuterated internal standard stock

solution. The amount of internal standard added should be optimized to be within the

linear range of the instrument's response.

Perform a lipid extraction using a standard method, such as the Folch or Bligh-Dyer

procedure, which typically involves a chloroform/methanol solvent system.[7]

After phase separation, carefully collect the organic phase containing the lipids.
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Evaporate the solvent under a stream of nitrogen gas.

Saponification and Derivatization (Optional but
Recommended)

Objective: To release free fatty acids from complex lipids and improve their chromatographic

properties.

Methodology:

Saponification: Reconstitute the dried lipid extract in a methanolic potassium hydroxide

solution and incubate to hydrolyze ester bonds.

Acidification: Neutralize the solution with an acid (e.g., hydrochloric acid).

Extraction of Free Fatty Acids: Extract the free fatty acids using a non-polar solvent like

hexane.

Derivatization: To improve volatility and ionization efficiency for GC-MS or LC-MS analysis,

fatty acids are often derivatized. A common method is the conversion to fatty acid methyl

esters (FAMEs) using reagents like BF₃-methanol.[7] Alternatively, for LC-MS,

derivatization to enhance ionization, for instance with 2-picolylamine, can be employed.[5]

LC-MS/MS Analysis
Objective: To separate and detect the analyte and the internal standard.

Methodology:

Chromatography: Employ a reverse-phase C18 column for the separation of the

derivatized fatty acids.

Mobile Phase: Use a gradient of aqueous and organic solvents (e.g., water with 0.1%

formic acid and acetonitrile/isopropanol with 0.1% formic acid).

Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction

Monitoring (MRM) mode.[5] This involves monitoring specific precursor-to-product ion
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transitions for both the unlabeled tridecanoic acid and the deuterated internal standard

(Tridecanoic acid-d9 or -d25).

Quantification
Objective: To determine the concentration of the endogenous fatty acid.

Methodology:

Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

Prepare a calibration curve using known concentrations of unlabeled tridecanoic acid

spiked with the same constant amount of the deuterated internal standard.

Determine the concentration of the endogenous tridecanoic acid in the sample by

interpolating the peak area ratio from the calibration curve.[5]

Experimental Workflow for Sample Preparation and
Analysis
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Detailed Experimental Workflow
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Caption: Step-by-step experimental workflow for fatty acid analysis.
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This technical guide provides a foundational understanding of the commercial availability and

analytical applications of deuterated Tridecanoic acid. While specific data for the d9 variant is

limited, the principles and methodologies outlined, with a focus on the more documented d25

variant, offer a robust framework for researchers to incorporate these valuable internal

standards into their quantitative workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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